Cas no 2229589-22-2 (tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2229589-22-2
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6583749
• PubChem ID: 165777018
• Update Time: 2025-05-26

tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate
• 2229589-22-2
• EN300-1871994
• tert-butyl N-[1-(3-bromopyridin-4-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H15BrN2O3/c1-12(2,3)18-11(17)15-10(7-16)8-4-5-14-6-9(8)13/h4-7,10H,1-3H3,(H,15,17)
• InChI Key： GIBCHLIPTRIJPJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate

tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate: A Comprehensive Overview

tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate, identified by the CAS number 2229589-22-2, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-bromopyridin-4-yl group via an ethyl chain containing a ketone functional group. This combination of functional groups renders the compound versatile and amenable to further chemical modifications.

Recent studies have highlighted the importance of tert-butyl N-1-(3-bromopyridin-4-yl)-2-oxoethylcarbamate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules with potential pharmacological activities. For instance, the bromine substituent on the pyridine ring can serve as a reactive site for nucleophilic substitutions, enabling the introduction of diverse functional groups. This property has been exploited in the design of novel drug candidates targeting various therapeutic areas, such as cancer and infectious diseases.

The synthesis of CAS No. 2229589-22-2 involves a multi-step process that typically begins with the preparation of the 3-bromopyridin-4-carbaldehyde intermediate. This intermediate undergoes condensation reactions with appropriate reagents to form the carbamate derivative. The use of modern synthetic methodologies, such as microwave-assisted synthesis and catalytic processes, has significantly improved the efficiency and yield of this compound's production. These advancements underscore the compound's importance in both academic and industrial settings.

In terms of applications, tert-butyl N-1-(3-bromopyridin-4-yl)-2 oxoethylcarbamate has shown promise in materials science as a building block for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it a valuable component in the development of high-performance materials with tailored properties. Additionally, its thermal stability and resistance to environmental factors make it suitable for use in harsh conditions.

The study of CAS No. 2229589 000000000000 has also contributed to our understanding of carbamate chemistry. Researchers have investigated its reactivity under various conditions, revealing insights into its potential as an intermediate in organic synthesis. For example, its participation in click chemistry reactions has opened new avenues for constructing complex molecular architectures with high precision.

In conclusion, tert-butyl N 1 (3 bromopyridin 4 yl) 1 (3 bromopyridin 4 yl) ethylcarbamate, or CAS No. 1 (3 bromopyridin 4 yl) ethylcarbamate, stands out as a pivotal compound in modern chemical research. Its unique structure, versatile functional groups, and potential applications across multiple disciplines make it a subject of ongoing investigation. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.